Cas no 827317-10-2 (1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)-)

827317-10-2 structure
Product name:1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)-
1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)-
- 2-(1,2-dihydropyrazol-3-ylidene)-N-(4-methoxyphenyl)indole-6-carboxamide
- SCHEMBL5753664
- 827317-10-2
- DTXSID70740800
- 2-(1,2-Dihydro-3H-pyrazol-3-ylidene)-N-(4-methoxyphenyl)-2H-indole-6-carboxamide
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- Inchi: InChI=1S/C19H16N4O2/c1-25-15-6-4-14(5-7-15)21-19(24)13-3-2-12-10-18(22-17(12)11-13)16-8-9-20-23-16/h2-11,22H,1H3,(H,20,23)(H,21,24)
- InChI Key: QQVXETJNXXFJAX-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C=C(N3)C4=CC=NN4
Computed Properties
- Exact Mass: 332.12732577g/mol
- Monoisotopic Mass: 332.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 82.8Ų
1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)- Related Literature
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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2. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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